Cas no 55278-68-7 (3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride)

• Product Name: 3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride
• CAS No: 55278-68-7
• MF: C₁₇H₁₂ClNO₂
• MW: 297.735683441162
• CID: 1093933
• PubChem ID: 72942907
• Update Time: 2025-10-28

3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride
• 5-methyl-3-(4-phenylphenyl)-1,2-oxazole-4-carbonyl chloride
• 3-{[1,1'-BIPHENYL]-4-YL}-5-METHYL-1,2-OXAZOLE-4-CARBONYL CHLORIDE
• 3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonylchloride
• 55278-68-7

• Inchi： 1S/C17H12ClNO2/c1-11-15(17(18)20)16(19-21-11)14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： XEZWJXBAONYOBJ-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)ON=C1C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 297.0556563g/mol
• Monoisotopic Mass: 297.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride

Comprehensive Overview of 3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride (CAS No. 55278-68-7)

3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride (CAS No. 55278-68-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the biphenyl moiety and isoxazole ring, make it a valuable intermediate for synthesizing bioactive molecules. The compound's carbonyl chloride group enhances its reactivity, enabling efficient derivatization in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. Researchers frequently search for "isoxazole derivatives in drug design" or "biphenyl-based intermediates," reflecting its relevance in cutting-edge therapeutic development. The compound's CAS No. 55278-68-7 is often cited in patents related to small-molecule therapeutics, underscoring its industrial significance.

The synthesis of 3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride involves multi-step organic reactions, including cross-coupling and cyclization techniques. Its molecular weight (311.76 g/mol) and lipophilicity are critical parameters for researchers optimizing drug bioavailability. Analytical methods such as HPLC and NMR are essential for quality control, addressing common queries like "how to purify isoxazole carbonyl chlorides" or "stability of biphenyl derivatives."

Environmental and safety considerations are paramount when handling 3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride. While not classified as hazardous under standard regulations, proper storage conditions (e.g., anhydrous environments at -20°C) are frequently discussed in forums. The compound's shelf life and compatibility with common solvents (e.g., DCM, THF) are also trending topics among synthetic chemists.

Innovative applications of CAS No. 55278-68-7 extend to material science, where its aromatic systems contribute to organic semiconductors and liquid crystals. Searches for "isoxazole in OLED materials" highlight this niche yet growing interest. The compound's electrochemical properties are under investigation for energy storage solutions, aligning with global trends in sustainable technology.

For procurement, suppliers often list 3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride under identifiers like "BPI-carbonyl chloride" or "5-methylisoxazole biphenyl precursor." Pricing trends correlate with raw material availability, with recent focus on "greener synthetic routes" to reduce production costs. Regulatory documentation, including COA (Certificate of Analysis), remains a top priority for buyers.

In summary, 3-([1,1'-Biphenyl]-4-yl)-5-methylisoxazole-4-carbonyl chloride (CAS No. 55278-68-7) bridges multiple scientific disciplines. Its versatility in medicinal chemistry, combined with emerging applications in advanced materials, ensures sustained academic and industrial interest. Future research may explore its structure-activity relationships further, answering popular search queries like "how to modify isoxazole for higher potency."